2-[4-(1-phenylethyl)piperazin-1-yl]-4-(trifluoromethyl)pyrimidine

• IUPAC Name: 2-[4-(1-phenylethyl)piperazin-1-yl]-4-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C17H19F3N4/c1-13(14-5-3-2-4-6-14)23-9-11-24(12-10-23)16-21-8-7-15(22-16)17(18,19)20/h2-8,13H,9-12H2,1H3
• InChI Key: KCUMVAYDSTZAOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2CCN(CC2)C3=NC=CC(=N3)C(F)(F)F
• Molecular Formula: C17H19F3N4
• Molecular Weight: 336.35 g/mol

Description

A series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives were designed and synthesized for the treatment of Alzheimer’s disease (AD). Their bioactivities were evaluated, and the results showed that most of the synthesized compounds displayed moderate acetylcholinesterase inhibitory activities in vitro.

Molecular Structure Analysis

The structure of similar compounds is usually assigned by HRMS, IR, 1H and 13C NMR experiments.

Chemical Reactions Analysis

The mechanism of inhibition of similar compounds against Acetylcholinesterase was analyzed by the kinetic study, and the result indicated that these compounds were the mixed-type inhibitor of competitive inhibition and non-competitive inhibition.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often determined using techniques like HRMS, IR, 1H and 13C NMR.

Mechanism of Action

Target of Action

The primary target of 2-[4-(1-phenylethyl)piperazin-1-yl]-4-(trifluoromethyl)pyrimidine is acetylcholinesterase (AChE) . AChE is an enzyme that is responsible for the breakdown of acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition .

Mode of Action

The compound interacts with AChE by inhibiting its activity . This inhibition prevents the breakdown of acetylcholine, thereby increasing its concentration and enhancing cholinergic neurotransmission . The compound exhibits both competitive and non-competitive inhibition against AChE .

Biochemical Pathways

The inhibition of AChE affects the cholinergic neurotransmission pathway . By preventing the breakdown of acetylcholine, the compound enhances the signaling in this pathway, which is critical for learning and memory .

Result of Action

The result of the compound’s action is an enhancement of cholinergic neurotransmission, leading to improved memory and cognition . This makes it a potential therapeutic agent for conditions characterized by cognitive decline, such as Alzheimer’s disease .

Future Directions

The development of these compounds as acetylcholinesterase inhibitors (AChEIs) for the treatment of Alzheimer’s disease (AD) is a promising area of research. Further studies are needed to evaluate their potential as therapeutic agents.